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An In-depth Technical Guide to the Physical Properties of 14-Bromo-Heptacosane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 14-

bromo-heptacosane. Due to the limited availability of direct experimental data for this specific

compound, this guide leverages established principles of organic chemistry and data from

analogous compounds to provide well-founded estimations. Detailed experimental protocols for

the determination of these properties are also included to facilitate laboratory investigation.

Introduction
14-Bromo-heptacosane is a long-chain alkyl halide. Its physical characteristics are primarily

determined by its high molecular weight and the presence of a bromine atom. The long alkyl

chain results in significant van der Waals forces, while the carbon-bromine bond introduces

polarity, influencing its melting point, boiling point, and solubility. Understanding these

properties is crucial for its application in research and development, particularly in areas such

as organic synthesis, materials science, and drug delivery systems where long-chain

functionalized alkanes are utilized.

Estimated Physical Properties
The following table summarizes the estimated physical properties of 14-bromo-heptacosane,

with the properties of the parent alkane, heptacosane, provided for comparison. These
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estimations are based on the known effects of bromination on long-chain alkanes, including

increased molecular weight and polarity, which generally lead to higher melting and boiling

points and altered solubility profiles.

Property Heptacosane (C₂₇H₅₆)
14-Bromo-heptacosane
(C₂₇H₅₅Br) (Estimated)

Molecular Weight 380.73 g/mol 459.63 g/mol

Melting Point 59.5 °C 65-75 °C

Boiling Point 442 °C at 760 mmHg
> 450 °C at 760 mmHg (with

decomposition)

Density ~0.8 g/cm³ at 20°C (solid) > 0.8 g/cm³ at 20°C (solid)

Solubility in Water Insoluble Insoluble

Solubility in Non-polar Organic

Solvents (e.g., hexane,

toluene)

Soluble Soluble

Solubility in Polar Organic

Solvents (e.g., ethanol,

acetone)

Sparingly soluble to insoluble Sparingly soluble

Experimental Protocols
Accurate determination of the physical properties of 14-bromo-heptacosane requires precise

experimental procedures. The following are standard methodologies for determining the key

physical properties of solid organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method
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Sample Preparation: A small amount of dry, finely powdered 14-bromo-heptacosane is

packed into a capillary tube (sealed at one end) to a height of 2-3 mm.[1]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[2]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[3]

Purity Check: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound.[2] Impurities will cause a depression and broadening of the melting point range.

[2]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor. For a high molecular weight

compound like 14-bromo-heptacosane, the boiling point is expected to be very high, and it may

decompose before boiling at atmospheric pressure. Therefore, vacuum distillation is the

preferred method for determining its boiling point.

Methodology: Vacuum Distillation

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The entire system is

connected to a vacuum pump with a manometer to measure the pressure.

Sample Introduction: A sample of 14-bromo-heptacosane is placed in the round-bottom flask

along with boiling chips or a magnetic stirrer to ensure smooth boiling.

Evacuation: The system is evacuated to the desired pressure.

Heating: The sample is heated gently using a heating mantle.
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Observation: The temperature is recorded when the liquid is boiling and a steady stream of

distillate is collected in the receiving flask. This temperature, along with the corresponding

pressure, is the boiling point.

Extrapolation: The boiling point at atmospheric pressure can be estimated from the data

obtained at reduced pressure using a nomograph.

Density Determination
Density is the mass of a substance per unit volume. For a solid, this can be determined by

measuring its mass and the volume it displaces.

Methodology: Displacement Method

Mass Measurement: A known mass of 14-bromo-heptacosane is accurately weighed using

an analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which 14-bromo-

heptacosane is insoluble (e.g., water, though a non-polar solvent in which it has minimal

solubility might be better to avoid any interaction). The initial volume of the liquid is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and that no air bubbles are trapped.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is

recorded. The difference between the final and initial volumes gives the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its volume.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative and Quantitative Assessment

Solvent Selection: A range of solvents with varying polarities should be tested, including

water, ethanol, acetone, toluene, and hexane.
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Qualitative Assessment:

A small, measured amount of 14-bromo-heptacosane (e.g., 10 mg) is added to a test tube

containing a small, measured volume of the solvent (e.g., 1 mL).

The mixture is agitated (e.g., by vortexing) at a controlled temperature.

Visual observation is used to determine if the solid dissolves completely, partially, or not at

all.[4] This can be categorized as soluble, sparingly soluble, or insoluble.

Quantitative Assessment (for soluble/sparingly soluble cases):

A saturated solution is prepared by adding an excess of 14-bromo-heptacosane to a

known volume of the solvent at a specific temperature.

The mixture is stirred for an extended period to ensure equilibrium is reached.

The undissolved solid is removed by filtration or centrifugation.

A known volume of the saturated solution is carefully evaporated to dryness, and the mass

of the remaining solid (the dissolved solute) is determined.

The solubility is then expressed as grams of solute per 100 mL or 100 g of solvent at that

temperature.

Visualizations
The following diagrams illustrate key conceptual and experimental aspects related to the

physical properties of 14-bromo-heptacosane.
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Figure 1. Factors Influencing Physical Properties
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Caption: Relationship between alkane and bromoalkane properties.
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Figure 2. Experimental Workflow for Physical Property Determination
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Caption: Workflow for physical property characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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